Cas no 933696-86-7 (3-Pyridinecarboxylic acid, 1-cyclopentyl-1,6-dihydro-6-oxo-)
933696-86-7 structure
Product Name:3-Pyridinecarboxylic acid, 1-cyclopentyl-1,6-dihydro-6-oxo-
CAS No:933696-86-7
MF:C11H13NO3
MW:207.225823163986
CID:2120629
Update Time:2023-08-04
3-Pyridinecarboxylic acid, 1-cyclopentyl-1,6-dihydro-6-oxo- Chemical and Physical Properties
Names and Identifiers
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- 1-cyclopentyl-1,6-dihydro-6-oxo-3-Pyridinecarboxylic acid
- 3-Pyridinecarboxylicacid,1-cyclopentyl-1,6-dihydro-6-oxo-
- 1-cyclopentyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid
- 3-Pyridinecarboxylic acid, 1-cyclopentyl-1,6-dihydro-6-oxo-
-
- Inchi: 1S/C11H13NO3/c13-10-6-5-8(11(14)15)7-12(10)9-3-1-2-4-9/h5-7,9H,1-4H2,(H,14,15)
- InChI Key: TYXUBSDWTYEPMH-UHFFFAOYSA-N
- SMILES: O=C1C=CC(C(=O)O)=CN1C1CCCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 351
- Topological Polar Surface Area: 57.6
3-Pyridinecarboxylic acid, 1-cyclopentyl-1,6-dihydro-6-oxo- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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